Cas no 374063-89-5 (Benzoicacid, 3-nitro-2-(1-piperazinyl)-)

Benzoicacid, 3-nitro-2-(1-piperazinyl)- structure
374063-89-5 structure
Product Name:Benzoicacid, 3-nitro-2-(1-piperazinyl)-
CAS No:374063-89-5
MF:C11H13N3O4
MW:251.238622426987
MDL:MFCD06245327
CID:304658
PubChem ID:2771614
Update Time:2025-04-19

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 3-nitro-2-(1-piperazinyl)-
    • 3-NITRO-2-PIPERAZIN-1-YLBENZOIC ACID
    • 3-nitro-2-(piperazin-1-yl)benzoic acid
    • 3-nitro-2-piperazinylbenzoic acid
    • AKOS005254224
    • DTXSID10377972
    • BFBIXTPJJSLRIX-UHFFFAOYSA-N
    • 2,2 inverted exclamation mark -Anhydrocytidine
    • MFCD06245327
    • 374063-89-5
    • MDL： MFCD06245327
    • Inchi： 1S/C11H13N3O4/c15-11(16)8-2-1-3-9(14(17)18)10(8)13-6-4-12-5-7-13/h1-3,12H,4-7H2,(H,15,16)
    • InChI Key： BFBIXTPJJSLRIX-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC=C(C=1N1CCNCC1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 251.09100
  • Monoisotopic Mass: 251.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 98.4Ų

Experimental Properties

  • PSA: 98.39000
  • LogP: 1.61960

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Security Information

  • Hazardous Material Identification： Xi

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB233914-1 g
3-Nitro-2-piperazin-1-ylbenzoic acid
 374063-89-5
1g
 €542.30 2023-04-27
abcr
AB233914-5 g
3-Nitro-2-piperazin-1-ylbenzoic acid
 374063-89-5
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 €947.00 2023-04-27
abcr
AB233914-10 g
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 374063-89-5
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 €1330.40 2023-04-27
Matrix Scientific
204701-1g
3-Nitro-2-piperazin-1-ylbenzoic acid
 374063-89-5
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 $329.00 2023-09-10
Matrix Scientific
204701-5g
3-Nitro-2-piperazin-1-ylbenzoic acid
 374063-89-5
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 $1123.00 2023-09-10
abcr
AB233914-1g
3-Nitro-2-piperazin-1-ylbenzoic acid; .
 374063-89-5
1g
 €542.30 2025-04-19
abcr
AB233914-5g
3-Nitro-2-piperazin-1-ylbenzoic acid; .
 374063-89-5
5g
 €947.00 2025-04-19
abcr
AB233914-10g
3-Nitro-2-piperazin-1-ylbenzoic acid; .
 374063-89-5
10g
 €1330.40 2025-04-19
abcr
AB233914-25g
3-Nitro-2-piperazin-1-ylbenzoic acid; .
 374063-89-5
25g
 €1851.50 2025-04-19

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